Cas no 628-03-5 (3-Methylbutyl Isothiocyanate)

• Product Name: 3-Methylbutyl Isothiocyanate
• CAS No: 628-03-5
• MF: C₆H₁₁NS
• MW: 129.2232401371
• MDL: MFCD00060419
• CID: 517656
• PubChem ID: 79086
• Update Time: 2025-07-21

3-Methylbutyl Isothiocyanate Chemical and Physical Properties

Names and Identifiers

• Butane,1-isothiocyanato-3-methyl-
• 3-Methylbutyl isothiocyanate
• 1-isothiocyanato-3-methylbutane
• Isoamyl isothiocyanate
• Isopentyl isothiocyanate
• AKOS000212399
• EN300-307433
• 628-03-5
• ALBB-028451
• 3-methylbutylisothiocyanate
• DB-054291
• 1-isothiocyanato-3-methyl-butane
• DTXSID00211876
• FS-4584
• DTXCID30134367
• MFCD00060419
• ISOAMYL ISOTHIOCYANATE [FHFI]
• Butane, 1-isothiocyanato-3-methyl-
• 1-Isothiocyanato-3-methylbutane #
• ISOTHIOCYANIC ACID, ISOPENTYL ESTER
• NS00122444
• SCHEMBL1679686
• Q27279995
• UNII-HLP916O2C9
• Isoamylisothiocyanat
• FEMA NO. 4423
• HLP916O2C9
• 3-Methylbutyl Isothiocyanate

• MDL： MFCD00060419
• Inchi： 1S/C6H11NS/c1-6(2)3-4-7-5-8/h6H,3-4H2,1-2H3
• InChI Key： JATNWMBUDXLMEO-UHFFFAOYSA-N
• SMILES： CC(CCN=C=S)C

Computed Properties

• Exact Mass: 129.06100
• Monoisotopic Mass: 129.061
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 92.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.4A^2
• XLogP3: 3.3

Experimental Properties

• Density: 0.92
• Boiling Point: 185 ºC
• Flash Point: 59 ºC
• Refractive Index: 1.4825 (estimate)
• PSA: 44.45000
• LogP: 2.13530

3-Methylbutyl Isothiocyanate Security Information

• Hazardous Material transportation number：UN 2810
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S26; S36/37/39
• HazardClass：IRRITANT-HARMFUL
• Risk Phrases：R20/21/22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Isothiocyanates Isothiocyanates
• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Isothiocyanates

Additional information on 3-Methylbutyl Isothiocyanate

Chemical Profile of 3-Methylbutyl Isothiocyanate (CAS No: 628-03-5)

3-Methylbutyl Isothiocyanate, with the chemical formula C₆H₁₁NS, is a significant compound in the field of organic chemistry and pharmaceutical research. Its CAS number, 628-03-5, uniquely identifies it in scientific literature and industrial applications. This isothiocyanate derivative has garnered attention due to its versatile reactivity and potential applications in synthetic chemistry, biochemistry, and drug development.

The structure of 3-Methylbutyl Isothiocyanate consists of a methylbutyl group attached to a thiocarbonyl group (–N=C=S). This configuration imparts unique chemical properties, making it a valuable intermediate in the synthesis of various bioactive molecules. The isothiocyanate functional group is particularly known for its ability to participate in nucleophilic addition reactions, forming stable adducts with amines, alcohols, and thiols. These reactions are fundamental in constructing complex molecular architectures, which are often required in pharmaceutical applications.

In recent years, research has highlighted the role of isothiocyanates in medicinal chemistry. Specifically, 3-Methylbutyl Isothiocyanate has been explored as a precursor in the synthesis of thiol-based compounds that exhibit pharmacological activity. For instance, studies have demonstrated its utility in generating derivatives with potential antimicrobial and anti-inflammatory properties. The thiol-molecule interactions facilitated by isothiocyanates are particularly relevant in designing drugs that target bacterial enzymes or modulate inflammatory pathways.

One of the most intriguing aspects of 3-Methylbutyl Isothiocyanate is its reactivity with biological molecules. Researchers have leveraged its ability to form covalent bonds with proteins and peptides to develop probes for biochemical studies. These probes are essential tools for understanding enzyme mechanisms and protein-protein interactions. Moreover, the compound's stability under various conditions makes it suitable for both laboratory-scale synthesis and industrial processes.

The industrial significance of 3-Methylbutyl Isothiocyanate extends beyond academic research. Its incorporation into synthetic pathways enables the production of fine chemicals and specialty materials. For example, it serves as a building block in the manufacture of agrochemicals, where its derivatives contribute to the development of novel pesticides and herbicides. The compound's adaptability in chemical transformations underscores its importance as an intermediate in diverse chemical processes.

Recent advancements in green chemistry have also influenced the utilization of 3-Methylbutyl Isothiocyanate. Researchers are increasingly focusing on optimizing synthetic routes to minimize waste and improve efficiency. This aligns with global efforts to promote sustainable chemical practices. By refining methodologies for producing this compound, scientists aim to reduce environmental impact while maintaining high yields and purity standards.

The pharmacological potential of derivatives derived from 3-Methylbutyl Isothiocyanate continues to be a focal point in drug discovery initiatives. Studies have shown that modifications to its structure can enhance bioavailability and target specificity. For instance, incorporating this moiety into small-molecule inhibitors has led to compounds with improved efficacy against certain diseases. Such findings underscore the importance of exploring novel chemical entities like 3-Methylbutyl Isothiocyanate for therapeutic applications.

From a synthetic chemistry perspective, 3-Methylbutyl Isothiocyanate offers a unique platform for exploring diverse reaction pathways. Its ability to undergo cross-coupling reactions, cycloadditions, and other transformations makes it an indispensable tool for chemists seeking to innovate molecular structures. These capabilities are particularly valuable in developing new materials with tailored properties, such as polymers or liquid crystals.

The compound's role in biochemical assays cannot be overstated either. It serves as a critical component in enzyme inhibition studies, where its interaction with active sites provides insights into metabolic pathways. Such information is pivotal for designing drugs that modulate these pathways effectively. Additionally, its use in high-throughput screening (HTS) platforms has accelerated the discovery process by enabling rapid testing of large libraries of compounds.

In conclusion,3-Methylbutyl Isothiocyanate (CAS No: 628-03-5) represents a multifaceted compound with broad applications across chemistry and biology。 Its unique structural features and reactivity make it indispensable for researchers aiming to develop new pharmaceuticals、materials，and biochemical tools。 As scientific understanding evolves，the utility of this compound is expected to expand，further solidifying its importance in modern chemical research。